2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)acetamide
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Description
2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H18ClN5O2S and its molecular weight is 403.89. The purity is usually 95%.
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Biological Activity
The compound 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)acetamide is a member of the triazole family, which has garnered attention for its diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic applications, and mechanisms of action based on current research findings.
Chemical Structure and Properties
The molecular formula of this compound is C18H19ClN5O2S, with a molecular weight of approximately 392.89 g/mol. Its structure features a triazole ring, an acetamide group, and a sulfanyl moiety, which are significant for its biological interactions.
Biological Activity Overview
Compounds containing a triazole ring are known for their antimicrobial , anticancer , and anti-inflammatory properties. The specific biological activities of this compound have been investigated in various studies:
Antimicrobial Activity
Research indicates that compounds with triazole structures exhibit significant antimicrobial properties. For instance:
- A study demonstrated that triazole derivatives showed high potency against both Gram-positive and Gram-negative bacteria, with some derivatives outperforming standard antibiotics like vancomycin and ciprofloxacin in terms of minimum inhibitory concentration (MIC) values .
Compound Name | MIC (μg/mL) | Activity |
---|---|---|
Vancomycin | 0.68 | Reference |
Ciprofloxacin | 2.96 | Reference |
Triazole Derivative X | 0.125 - 8 | High Activity |
Anticancer Activity
The anticancer potential of this compound was assessed through various in vitro studies:
- In the NCI-60 human tumor cell lines screen, preliminary assays indicated moderate cytostatic activity against several cancer types, including breast cancer (MCF7) and renal cancer . The inhibition growth percent (IGP) values suggest that this compound could inhibit cell proliferation effectively.
Cell Line | IGP (%) |
---|---|
MCF7 (Breast Cancer) | 21 |
UO-31 (Renal Cancer) | 15 |
SF-539 (CNS Cancer) | 10 |
The mechanisms underlying the biological activities of this compound involve:
- Enzyme Inhibition : The triazole ring may interact with enzymes critical for cellular functions, potentially inhibiting their activity.
- Molecular Targeting : Studies suggest that the compound may bind to specific receptors or enzymes involved in disease pathways, thereby modulating cellular responses .
Case Studies
Several case studies have highlighted the efficacy of triazole derivatives:
- A study by Mermer et al. synthesized quinolone-triazole hybrids that displayed significant antibacterial activity against resistant strains of bacteria .
- Another investigation into thio derivatives of triazoles revealed potent activity against various pathogens, emphasizing the importance of structural modifications in enhancing biological efficacy .
Properties
IUPAC Name |
2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN5O2S/c1-11-14(19)4-3-5-15(11)21-16(25)10-27-18-23-22-17(24(18)20)12-6-8-13(26-2)9-7-12/h3-9H,10,20H2,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIFXOUJQIGWULU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.